Methylethanediamide

• CAS No.: 22509-04-2
• Molecular Formula: C3H6N2O2
• Molecular Weight: 102.09 g/mol
• IUPAC Name: N'-methyloxamide
• InChI: InChI=1S/C3H6N2O2/c1-5-3(7)2(4)6/h1H3,(H2,4,6)(H,5,7)
• InChI Key: WPRKVIPHGOHZAL-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C(=O)N

Description

Methylethanediamide, also known as N-methylethylenediamine, is an organic compound with the molecular formula C3H10N2. It is a clear, colorless to slightly yellow liquid that is sensitive to air and hygroscopic. This compound is used as an intermediate in organic synthesis and pharmaceutical production .

Preparation Methods

Methylethanediamide can be synthesized through several methods. One common method involves the reaction of ethylenediamine with methyl iodide, followed by neutralization with a base such as sodium hydroxide . Another method includes the hydrolysis of nitriles under mildly basic conditions using hydrogen peroxide . Industrial production often involves the use of acid chlorides, acid azides, acid anhydrides, and esters .

Chemical Reactions Analysis

Methylethanediamide undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding amides or nitriles.

Reduction: Reduction reactions can convert it into primary or secondary amines.

Substitution: It can participate in nucleophilic substitution reactions, where the amino group is replaced by other functional groups. Common reagents used in these reactions include hydrogen peroxide for oxidation and lithium aluminum hydride for reduction.

Scientific Research Applications

Methylethanediamide has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: It serves as a building block for the synthesis of biologically active molecules.

Medicine: It is used in the development of drugs and therapeutic agents.

Industry: It is employed in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of methylethanediamide involves its interaction with molecular targets and pathways. It acts as a nucleophile in substitution reactions, where it donates an electron pair to form a new chemical bond. In biological systems, it can interact with enzymes and receptors, influencing various biochemical pathways .

Comparison with Similar Compounds

Methylethanediamide can be compared with other similar compounds such as ethylenediamine, diethylenetriamine, and triethylenetetramine. These compounds share similar structural features but differ in their chemical reactivity and applications. For example, ethylenediamine is a simpler compound with two amino groups, while diethylenetriamine and triethylenetetramine have additional amino groups, making them more reactive and suitable for different applications .

Conclusion

This compound is a versatile compound with significant applications in various fields, including chemistry, biology, medicine, and industry. Its unique chemical properties and reactivity make it an essential intermediate in organic synthesis and pharmaceutical production.